Cas no 2228251-44-1 (4-(4-chloro-2-fluorophenyl)oxane-2,6-dione)

• Product Name: 4-(4-chloro-2-fluorophenyl)oxane-2,6-dione
• CAS No: 2228251-44-1
• MF: C₁₁H₈ClFO₃
• MW: 242.630825996399
• CID: 6448454
• PubChem ID: 165846687
• Update Time: 2025-05-19

4-(4-chloro-2-fluorophenyl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-2-fluorophenyl)oxane-2,6-dione
• 2228251-44-1
• EN300-1985411

• Inchi： 1S/C11H8ClFO3/c12-7-1-2-8(9(13)5-7)6-3-10(14)16-11(15)4-6/h1-2,5-6H,3-4H2
• InChI Key： KNGVTROYTJLEEG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C1CC(=O)OC(C1)=O

Computed Properties

• Exact Mass: 242.0146000g/mol
• Monoisotopic Mass: 242.0146000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.4Ų

Additional information on 4-(4-chloro-2-fluorophenyl)oxane-2,6-dione

4-(4-Chloro-2-Fluorophenyl)Oxane-2,6-Dione: A Comprehensive Overview

The compound 4-(4-chloro-2-fluorophenyl)oxane-2,6-dione, identified by the CAS number 2228251-44-1, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug design, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing the stability and bioavailability of pharmaceutical compounds, making it a subject of intense research interest.

The molecular structure of 4-(4-chloro-2-fluorophenyl)oxane-2,6-dione consists of a central oxane ring (a six-membered cyclic ketone) substituted with a 4-chloro-2-fluorophenyl group at the fourth position. This substitution pattern imparts unique electronic and steric properties to the molecule, which are critical for its functional applications. The presence of both chlorine and fluorine atoms on the aromatic ring introduces a level of electronic complexity that can be exploited in various chemical reactions and material synthesis processes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of oxane-2,6-dione derivatives, including this compound. Researchers have developed novel methodologies to achieve high yields and purity levels, which are essential for industrial-scale production. For instance, a study published in the Journal of Organic Chemistry demonstrated a one-pot synthesis approach that significantly reduces reaction time and minimizes byproduct formation.

In terms of applications, 4-(4-chloro-2-fluorophenyl)oxane-2,6-dione has shown promise in the field of drug delivery systems. Its ability to form stable complexes with bioactive molecules enhances their solubility and absorption rates in biological systems. This property makes it a valuable component in the development of targeted drug delivery systems, particularly for treatments requiring precise dosing and controlled release mechanisms.

The compound's role in agrochemicals is another area of active research. Its structural similarity to certain plant hormones has led to investigations into its potential as a growth regulator or pest control agent. Early-stage experiments indicate that it may influence plant metabolism without adverse environmental effects, aligning with the growing demand for sustainable agricultural solutions.

From a materials science perspective, oxane-2,6-dione derivatives like this compound are being explored for their potential in creating advanced polymers and coatings. Their ability to form strong intermolecular hydrogen bonds contributes to enhanced mechanical properties and thermal stability, making them suitable for high-performance materials used in aerospace and electronics industries.

In conclusion, 4-(4-chloro-2-fluorophenyl)oxane-2,6-dione represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional properties continue to drive innovative research efforts aimed at unlocking its full potential. As scientific advancements progress, this compound is expected to play an increasingly significant role in shaping future technologies and therapeutic solutions.